Cas no 825645-04-3 (Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester)
825645-04-3 structure
Product Name:Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester
CAS No:825645-04-3
MF:C11H11F3O3
MW:248.198454141617
CID:687886
Update Time:2025-04-19
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester
- ethyl 2-[3-(trifluoromethoxy)phenyl]acetate
-
- Inchi： 1S/C11H11F3O3/c1-2-16-10(15)7-8-4-3-5-9(6-8)17-11(12,13)14/h3-6H,2,7H2,1H3
- InChI Key： AOTONCKRHBEQBZ-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)CC(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317403-5g |
(3-Trifluoromethoxy-phenyl)-acetic acid ethyl ester |
825645-04-3 | 95% | 5g |
$327 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1256867-250mg |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 250mg |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1256867-1g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 1g |
$435 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1256867-5g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 5g |
$1105 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1256867-25g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 25g |
$2955 | 2024-06-07 | |
| 1PlusChem | 1P004YK3-250mg |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 250mg |
$149.00 | 2025-02-21 | |
| 1PlusChem | 1P004YK3-1g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 1g |
$271.00 | 2025-02-21 | |
| 1PlusChem | 1P004YK3-5g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 5g |
$761.00 | 2025-02-21 | |
| 1PlusChem | 1P004YK3-25g |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester |
825645-04-3 | 98% | 25g |
$2083.00 | 2025-02-21 | |
| A2B Chem LLC | AC30611-250mg |
(3-Trifluoromethoxy-phenyl)-acetic acid ethyl ester |
825645-04-3 | 98% | 250mg |
$110.00 | 2024-04-19 |
Benzeneacetic acid, 3-(trifluoromethoxy)-, ethyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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